![molecular formula C17H15FN2O3S B7500093 8-fluoro-N-[3-(methoxymethyl)phenyl]quinoline-5-sulfonamide](/img/structure/B7500093.png)
8-fluoro-N-[3-(methoxymethyl)phenyl]quinoline-5-sulfonamide
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Overview
Description
8-fluoro-N-[3-(methoxymethyl)phenyl]quinoline-5-sulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound belongs to the class of quinoline sulfonamides, which have been found to exhibit a wide range of biological activities.
Scientific Research Applications
8-fluoro-N-[3-(methoxymethyl)phenyl]quinoline-5-sulfonamide has been found to exhibit promising biological activities, making it a potential candidate for various scientific research applications. The compound has been studied for its anticancer, antibacterial, antifungal, and antiviral activities. In addition, it has been investigated for its potential to inhibit the activity of certain enzymes and proteins, making it a potential therapeutic agent for various diseases.
Mechanism of Action
The mechanism of action of 8-fluoro-N-[3-(methoxymethyl)phenyl]quinoline-5-sulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. The compound has been found to inhibit the activity of topoisomerases, which are enzymes involved in DNA replication and repair. It has also been shown to inhibit the activity of certain kinases, which are proteins involved in cell signaling pathways. These mechanisms of action make this compound a potential therapeutic agent for various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various scientific research studies. The compound has been found to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and inhibit the replication of certain viruses. In addition, it has been shown to have anti-inflammatory and antioxidant effects, making it a potential therapeutic agent for various diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 8-fluoro-N-[3-(methoxymethyl)phenyl]quinoline-5-sulfonamide in lab experiments include its high purity, good stability, and reproducibility of the synthesis method. However, the compound has some limitations, including its low solubility in water and its potential toxicity to cells at high concentrations.
Future Directions
There are several future directions for the scientific research on 8-fluoro-N-[3-(methoxymethyl)phenyl]quinoline-5-sulfonamide. These include:
1. Further investigation of the mechanism of action of the compound to identify its molecular targets and pathways.
2. Development of new synthesis methods to improve the efficiency and yield of the reaction.
3. In vivo studies to evaluate the pharmacokinetics and pharmacodynamics of the compound.
4. Investigation of the potential of the compound as a therapeutic agent for various diseases, including cancer, bacterial and fungal infections, and viral infections.
5. Development of new derivatives of the compound with improved biological activities and reduced toxicity.
Conclusion:
This compound is a promising chemical compound that has potential applications in the field of medicine. The compound has been found to exhibit a wide range of biological activities, including anticancer, antibacterial, antifungal, and antiviral activities. The mechanism of action of the compound involves the inhibition of certain enzymes and proteins, making it a potential therapeutic agent for various diseases. Further scientific research is needed to fully understand the potential of this compound and to develop new derivatives with improved biological activities and reduced toxicity.
Synthesis Methods
The synthesis of 8-fluoro-N-[3-(methoxymethyl)phenyl]quinoline-5-sulfonamide involves the reaction of 8-fluoroquinoline-5-sulfonamide with 3-(methoxymethyl)phenylboronic acid in the presence of a palladium catalyst. This reaction leads to the formation of the desired product in good yield and purity. The synthesis of this compound has been reported in various scientific journals, and the method has been optimized to improve the efficiency and reproducibility of the reaction.
Properties
IUPAC Name |
8-fluoro-N-[3-(methoxymethyl)phenyl]quinoline-5-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15FN2O3S/c1-23-11-12-4-2-5-13(10-12)20-24(21,22)16-8-7-15(18)17-14(16)6-3-9-19-17/h2-10,20H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCDZMEILLCEJTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC(=CC=C1)NS(=O)(=O)C2=C3C=CC=NC3=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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